Cas no 2137099-59-1 (3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine
• CAS No: 2137099-59-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5941641
• PubChem ID: 165479641
• Update Time: 2025-06-09

3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine
• 2137099-59-1
• EN300-1110894
• 3-methyl-1-{[(2R)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c1-7-9(10)6-12(11-7)5-8-3-2-4-13-8/h6,8H,2-5,10H2,1H3/t8-/m1/s1
• InChI Key： CTDXHNRLCCRLTE-MRVPVSSYSA-N
• SMILES： O1CCC[C@@H]1CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine

Professional Introduction to 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine (CAS No. 2137099-59-1)

3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2137099-59-1, belongs to a class of molecules that exhibit promising characteristics for further research and development, particularly in the domain of drug discovery and medicinal chemistry.

The molecular structure of this compound features a pyrazole core linked to an oxolane ring through a methyl group, creating a complex and intricate framework. The presence of the (2R)-configuration at the oxolane ring suggests a specific stereochemical arrangement that may influence its interactions with biological targets. This stereochemistry is often a critical factor in determining the efficacy and selectivity of pharmacological agents, making it a key area of interest for researchers.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrazole derivatives, in particular, have shown considerable promise as scaffolds for drug design due to their ability to engage with various biological receptors and enzymes. The compound in question, 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine, represents an innovative approach to leveraging these structural features for medicinal purposes.

One of the most compelling aspects of this molecule is its potential as a lead compound in the development of new drugs. The combination of the pyrazole and oxolane moieties provides a rich chemical space for interaction with biological targets, which could lead to the discovery of novel therapeutic agents. Researchers have been exploring various modifications of this core structure to enhance its pharmacological properties, including solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of understanding the stereochemical influences on the biological activity of heterocyclic compounds. The specific configuration of the oxolane ring in 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine is thought to play a crucial role in determining its interaction with biological systems. This has led to investigations into how subtle changes in stereochemistry can significantly impact the compound's efficacy and safety profiles.

The field of medicinal chemistry has seen significant advancements in computational methods for predicting and analyzing molecular interactions. These tools have been instrumental in guiding the design and optimization of novel compounds like 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine. By leveraging computational chemistry techniques, researchers can gain insights into how this compound might behave within biological systems, thereby accelerating the drug discovery process.

Another area of focus has been on understanding the pharmacokinetic properties of this compound. How a drug is absorbed, distributed, metabolized, and excreted (ADME) are critical factors that determine its overall effectiveness. Researchers are employing various experimental and computational approaches to study these properties in detail, which could provide valuable information for optimizing therapeutic regimens.

The synthesis of complex heterocyclic compounds like 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine presents unique challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. These synthetic strategies not only enable the production of pure samples for research purposes but also open up new avenues for structural diversification and lead optimization.

In conclusion, 3-methyl-1-{(2R)-oxolan-2-ylmethyl}-1H-pyrazol-4-am ine (CAS No. 2137099-59-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, particularly the combination of a pyrazole core and an (R)-configured oxolane ring, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.